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Compound of Interest

Compound Name: Boc-L-Tyrosinol

Cat. No.: B1286463 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like Boc-L-Tyrosinol are paramount for ensuring

laboratory safety and environmental compliance. This guide provides essential, step-by-step

information for the safe disposal of Boc-L-Tyrosinol, based on available safety data for

structurally similar compounds. It is crucial to note that a specific Safety Data Sheet (SDS) for

Boc-L-Tyrosinol is not readily available. The following procedures are based on SDS

information for related Boc-protected amino acids and alcohols. While these provide valuable

guidance, always consult with your institution's environmental health and safety (EHS) office for

specific protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

personal protective equipment (PPE).

Eye Protection: Wear tightly fitting safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves.

Skin Protection: Wear a lab coat. For larger spills, a full suit and boots should be considered.

[1]

Respiratory Protection: In case of dust, mist, or vapor generation, use a NIOSH-approved

respirator.[1][2]
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Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood.[1] Ensure that eyewash stations and safety showers are readily accessible.

Properties of Boc-L-Tyrosinol
The following table summarizes the known properties of Boc-L-Tyrosinol. This data is

essential for a proper risk assessment.

Property Value

CAS Number 83345-46-4

Molecular Formula C₁₄H₂₁NO₄

Molecular Weight 267.33 g/mol

Appearance White powder

Melting Point 115-122 ºC

Storage Store at 0-8 °C

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of Boc-L-Tyrosinol is to treat it as hazardous

chemical waste.[3]

Waste Collection: Collect waste material in a clearly labeled, sealed, and appropriate

container. The container must be compatible with the chemical. Do not mix with other waste

streams unless explicitly permitted by your institution's EHS guidelines.[3]

Labeling: Clearly label the waste container with the full chemical name: "Waste Boc-L-
Tyrosinol". Include any known hazard symbols (e.g., irritant), if applicable based on the

safety information of similar compounds.[3]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

chemical waste storage area.[3]
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Contact EHS: Notify your institution's Environmental Health and Safety (EHS) office for

pickup and disposal.

Documentation: Provide the disposal company with a copy of available safety information for

a similar compound if a specific SDS is not available.[3]

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate the area if the spill is large or in a poorly

ventilated space and increase ventilation.[3]

Containment: For small spills, use appropriate tools to put the spilled material into a

convenient waste disposal container. For large spills, use a shovel for containment.[1] Avoid

generating dust.[2]

Cleanup: Place spilled material in a clean, dry, sealable, and labeled container for hazardous

waste disposal.[2]

Decontamination: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE, including a dust respirator, during cleanup.[1][2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Boc-L-Tyrosinol.
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Boc-L-Tyrosinol Disposal Workflow
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Boc-L-Tyrosinol Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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